Cas no 24444-96-0 (Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester)

• Product Name: Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester
• CAS No: 24444-96-0
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 267134
• PubChem ID: 274099
• Update Time: 2025-04-19

Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester
• methyl 4-(1-benzothiophen-3-yl)-4-oxobutanoate
• 4-Benzo[b]thiophen-3-yl-4-oxo-buttersaeure-methylester
• 4-benzo[b]thiophen-3-yl-4-oxo-butyric acid methyl ester
• AC1L6U04
• AC1Q5ZVM
• AG-J-37137
• AR-1J5233
• CTK4F3678
• NSC119880
• methyl 4-(benzo[b]thiophen-3-yl)-4-oxobutanoate
• 24444-96-0
• DTXSID20297975
• NSC-119880

• Inchi： 1S/C13H12O3S/c1-16-13(15)7-6-11(14)10-8-17-12-5-3-2-4-9(10)12/h2-5,8H,6-7H2,1H3
• InChI Key： WPMZLIMQLKAYFQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(CCC(=O)OC)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 248.05076
• Monoisotopic Mass: 248.050715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.6

Experimental Properties

• Density: 1.256
• Boiling Point: 410.1°Cat760mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.606
• PSA: 43.37
• LogP: 3.03720